(1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone

• IUPAC Name: (1-ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H30N2O2/c1-2-21-13-7-6-10-18(21)20(24)22-14-11-17(12-15-22)19(23)16-8-4-3-5-9-16/h3-5,8-9,17-19,23H,2,6-7,10-15H2,1H3
• InChI Key: YXCYAHJWJHDMGY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCCC1C(=O)N2CCC(CC2)C(C3=CC=CC=C3)O
• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol

Description

(1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone, also known as EPPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuropharmacology.

Mechanism of Action

The mechanism of action of (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone is not fully understood. However, it has been suggested that (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone may act by inhibiting the activity of enzymes such as acetylcholinesterase and monoamine oxidase. It has also been proposed that (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone may act as a modulator of the dopamine system by binding to dopamine receptors.
Biochemical and Physiological Effects:
(1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone has been shown to have significant biochemical and physiological effects. It has been found to increase the levels of dopamine and acetylcholine in the brain, which may contribute to its neuroprotective effects. (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone has also been shown to have antioxidant properties, which may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone is its potential as a neuroprotective agent and a modulator of the dopamine system. (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone has also been found to exhibit significant activity against various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. However, one of the limitations of (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone is its limited solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone. One direction is to further investigate its potential as a neuroprotective agent and a modulator of the dopamine system. Another direction is to explore its potential as a therapeutic agent for diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies are needed to understand the mechanism of action of (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone and to improve its solubility in water for in vivo administration.

Synthesis Methods

The synthesis of (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone is a multi-step process that involves the reaction of piperidine, ethyl bromide, and 4-(hydroxymethyl)phenylpiperidine. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as acetonitrile. The product is then purified using column chromatography to obtain pure (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone.

Scientific Research Applications

(1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit significant activity against various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. (1-Ethylpiperidin-2-yl)-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]methanone has also been shown to have potential as a neuroprotective agent and a modulator of the dopamine system.